Cas no 354990-58-2 (5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 354990-58-2
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6129736
• PubChem ID: 781318
• Update Time: 2025-10-25

5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-[4-(morpholin-4-yl)benzylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 4,6(1H,5H)-Pyrimidinedione, dihydro-5-[[4-(4-morpholinyl)phenyl]methylene]-2-thioxo-
• AB00083722-01
• Z57627801
• 5-[(4-morpholin-4-ylphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• F1677-0360
• 354990-58-2
• 5-{[4-(MORPHOLIN-4-YL)PHENYL]METHYLIDENE}-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE
• 5-(4-morpholinobenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• AKOS000431776

• Inchi： 1S/C15H15N3O3S/c19-13-12(14(20)17-15(22)16-13)9-10-1-3-11(4-2-10)18-5-7-21-8-6-18/h1-4,9H,5-8H2,(H2,16,17,19,20,22)
• InChI Key： QYFGHVAUPSAOJU-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\C2=CC=C(N3CCOCC3)C=C2)/C(=O)N1

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 5.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Comprehensive Overview of 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 354990-58-2)

The compound 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 354990-58-2) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. With its morpholine and diazinane moieties, this compound exhibits intriguing chemical properties, making it a subject of interest for researchers exploring novel pharmacophores and bioactive scaffolds.

One of the key features of this compound is its sulfanylidene group, which contributes to its reactivity and potential as a building block for more complex molecules. The presence of the morpholin-4-yl substituent further enhances its solubility and bioavailability, traits highly sought after in drug discovery. Recent studies have highlighted its role in modulating specific enzyme inhibitors, particularly in the context of kinase-targeted therapies, a hot topic in oncology research.

In the realm of organic synthesis, 354990-58-2 serves as a versatile intermediate. Its phenylmethylidene group allows for diverse functionalization, enabling the creation of derivatives with tailored properties. Researchers are particularly interested in its potential for green chemistry applications, aligning with the global push for sustainable and eco-friendly synthetic methods. This aligns with the growing demand for non-toxic reagents and biodegradable compounds in industrial processes.

The compound's 1,3-diazinane-4,6-dione core is another area of focus, as it resembles the structure of several natural products with known biological activities. This similarity has spurred investigations into its potential as an antimicrobial agent or anti-inflammatory compound, addressing current challenges in antibiotic resistance and chronic disease management. Such applications are frequently searched by professionals in pharmaceutical R&D and biotechnology sectors.

From a computational chemistry perspective, 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has been modeled extensively to predict its molecular interactions and binding affinities. These studies are crucial for virtual screening campaigns, a cost-effective approach increasingly adopted in early-stage drug discovery. The compound's QSAR (Quantitative Structure-Activity Relationship) profiles are also being explored to optimize its efficacy and safety.

In material science, the compound's conjugated system and electron-rich domains make it a candidate for organic electronics, such as OLEDs or sensors. This ties into the broader trend of developing smart materials for next-generation technologies. Its thermal stability and optical properties are under investigation, with preliminary data suggesting potential for photoactive applications.

Quality control and analytical methods for CAS No. 354990-58-2 typically involve advanced techniques like HPLC, LC-MS, and NMR spectroscopy. These ensure purity and consistency, critical for both research and potential commercial production. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and characterization.

As interest grows in personalized medicine and targeted drug delivery, derivatives of this compound are being evaluated for their drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Such evaluations are essential for translating laboratory findings into clinically viable candidates, a process heavily searched by clinical researchers and regulatory affairs specialists.

In conclusion, 5-{4-(morpholin-4-yl)phenylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione represents a multifaceted compound with cross-disciplinary relevance. Its structural complexity and functional adaptability position it as a valuable entity in addressing contemporary scientific challenges, from drug development to advanced materials. Ongoing research continues to uncover new dimensions of its utility, ensuring its place in the forefront of chemical innovation.